methyl 2-{[(1,3-benzodioxol-5-yloxy)acetyl]amino}benzoate

• IUPAC Name: methyl 2-[[2-(1,3-benzodioxol-5-yloxy)acetyl]amino]benzoate
• InChI: InChI=1S/C17H15NO6/c1-21-17(20)12-4-2-3-5-13(12)18-16(19)9-22-11-6-7-14-15(8-11)24-10-23-14/h2-8H,9-10H2,1H3,(H,18,19)
• InChI Key: JLBABGLDLJTCFI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)COC2=CC3=C(C=C2)OCO3
• Molecular Formula: C17H15NO6
• Molecular Weight: 329.30 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to methyl 2-{[(1,3-benzodioxol-5-yloxy)acetyl]amino}benzoate often involves multi-step reactions starting from acetoacetic esters. For example, methyl and phenylmethyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoate were prepared in three steps from corresponding acetoacetic esters. These intermediates serve as reagents for the preparation of various heterocyclic systems (Selič, Grdadolnik, & Stanovnik, 1997).

Molecular Structure Analysis

The molecular structure of compounds within this chemical family, including isomers and derivatives, showcases hydrogen-bonded sheets and chains. For instance, one study detailed the hydrogen-bonded molecular arrangement in methyl 4-(5-amino-3-phenyl-1H-pyrazol-1-yl)-3-nitrobenzoate and its isomeric forms, highlighting the polarized molecular-electronic structure and supramolecular aggregation patterns (Portilla, Mata, Cobo, Low, & Glidewell, 2007).

Chemical Reactions and Properties

The chemical reactivity of methyl 2-{[(1,3-benzodioxol-5-yloxy)acetyl]amino}benzoate derivatives is diverse, enabling the synthesis of various heterocyclic systems. For example, derivatives have been used as versatile synthons for the preparation of polysubstituted heterocyclic systems, including pyrroles, pyrimidines, and pyrazoles (Pizzioli, Ornik, Svete, & Stanovnik, 1998).

Physical Properties Analysis

The physical properties of these compounds, such as solubility, melting points, and crystalline structure, are crucial for their practical applications. The crystal structures often reveal complex hydrogen bonding interactions, which can influence the compound's solubility and stability. For instance, the crystal structure and DFT calculations of 2H-1,3-benzodioxol-5-yl 3-(4-hydroxy-3-methoxyphenyl) prop-2-enoate provided insights into its geometrical and electronic parameters, essential for assessing its utility in biological applications (Jayaraj & Desikan, 2020).

Chemical Properties Analysis

The chemical properties, including reactivity towards different reagents and conditions, are fundamental for synthesizing and modifying these compounds for specific applications. Investigations into the enzymatic dihydroxylation of benzoate esters, for example, have shown versatile intermediates for the synthesis of pseudo-sugars and amino cyclitols, demonstrating the compound's reactivity and utility in synthesizing complex organic molecules (Fabris, Collins, Sullivan, Leisch, & Hudlický, 2009).